Cas no 15637-62-4 (Pyrido[4,3-d]pyrimidin-4(3H)-one,2-(ethylthio)-5,6,7,8-tetrahydro-6-(1-methylethyl)-)

• Product Name: Pyrido[4,3-d]pyrimidin-4(3H)-one,2-(ethylthio)-5,6,7,8-tetrahydro-6-(1-methylethyl)-
• CAS No: 15637-62-4
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 220179
• PubChem ID: 135455330
• Update Time: 2025-04-19

Pyrido[4,3-d]pyrimidin-4(3H)-one,2-(ethylthio)-5,6,7,8-tetrahydro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-4(3H)-one,2-(ethylthio)-5,6,7,8-tetrahydro-6-(1-methylethyl)-
• 2-ethylsulfanyl-6-propan-2-yl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• 9-ethylsulfanyl-4-propan-2-yl-4,8,10-triazabicyclo[4.4.0]deca-8,11-die n-7-one
• 2-ethylsulfanyl-6-isopropyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
• AC1L707F
• NSC525972
• DTXSID10326248
• 2-ethylsulfanyl-6-propan-2-yl-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• 15637-62-4
• NSC-525972

• Inchi： 1S/C12H19N3OS/c1-4-17-12-13-10-5-6-15(8(2)3)7-9(10)11(16)14-12/h8H,4-7H2,1-3H3,(H,13,14,16)
• InChI Key： HRXDDRRTCRVDFY-UHFFFAOYSA-N
• SMILES： S(CC)C1NC(C2=C(CCN(C(C)C)C2)N=1)=O

Computed Properties

• Exact Mass: 253.12507
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 44.7
• LogP: 1.58630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines